Cas no 132218-55-4 (methyl 3-cyano-3,3-dimethylpropanoate)

methyl 3-cyano-3,3-dimethylpropanoate structure
132218-55-4 structure
Product Name:methyl 3-cyano-3,3-dimethylpropanoate
CAS No:132218-55-4
MF:C7H11NO2
MW:141.167742013931
MDL:MFCD28145379
CID:4588367
PubChem ID:59502935
Update Time:2024-11-04

methyl 3-cyano-3,3-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-cyano-3,3-dimethylpropanoate
    • Methyl 3-cyano-3-methylbutanoate
    • methyl3-cyano-3,3-dimethylpropanoate
    • SCHEMBL13079905
    • 132218-55-4
    • Z1901159501
    • CS-0343654
    • EN300-196735
    • AKOS026741936
    • AT13971
    • MDL: MFCD28145379
    • Inchi: 1S/C7H11NO2/c1-7(2,5-8)4-6(9)10-3/h4H2,1-3H3
    • InChI Key: YLMVBVOUQGVTGX-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)CC(C#N)(C)C

Computed Properties

  • Exact Mass: 141.078978594g/mol
  • Monoisotopic Mass: 141.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

methyl 3-cyano-3,3-dimethylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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